Cas no 1806959-58-9 (4-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-2-nitropyridine)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-2-nitropyridine
• CAS No: 1806959-58-9
• MF: C₈H₇ClF₂N₂O₃
• MW: 252.602587938309
• CID: 4803846
• Update Time: 2025-05-23

4-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-2-nitropyridine

• Inchi： 1S/C8H7ClF2N2O3/c1-16-5-3-12-8(13(14)15)6(7(10)11)4(5)2-9/h3,7H,2H2,1H3
• InChI Key： JPQPYDLTUBKKBJ-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C=1C(F)F)[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 2
• Topological Polar Surface Area: 67.9

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-2-nitropyridine

4-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-2-nitropyridine: A Comprehensive Overview

The compound 4-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-2-nitropyridine, identified by the CAS number 1806959-58-9, is a highly specialized organic molecule with significant potential in various chemical applications. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a six-membered ring containing one nitrogen atom. The structure of this molecule is characterized by the presence of multiple substituents, including a chloromethyl group at position 4, a difluoromethyl group at position 3, a methoxy group at position 5, and a nitro group at position 2.

The synthesis of 4-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-2-nitropyridine involves a series of carefully designed chemical reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis techniques to accelerate reaction rates and improve selectivity. These advancements have not only made the synthesis process more efficient but also opened up new possibilities for large-scale production.

The structural features of this compound make it highly versatile in various chemical reactions. The nitro group at position 2 is particularly reactive and can undergo reduction to form an amino group, which is valuable in pharmaceutical applications. Similarly, the methoxy group at position 5 can act as a directing group in further substitution reactions, enabling the creation of more complex molecular architectures.

Recent research has highlighted the potential of 4-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-2-nitropyridine in the field of agrochemicals. Studies have demonstrated that this compound exhibits potent pesticidal activity against various agricultural pests. Its ability to inhibit key enzymes involved in pest metabolism makes it a promising candidate for developing eco-friendly pesticides.

In addition to its pesticidal applications, this compound has shown potential in medicinal chemistry. The presence of multiple functional groups allows for extensive chemical modification, enabling the design of molecules with specific biological activities. For example, researchers have explored its role as a lead compound in the development of anticancer agents. The nitro group and methoxy group are particularly significant in modulating the compound's pharmacokinetic properties.

The stability and reactivity of 4-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-2-nitropyridine have been extensively studied under various conditions. Recent investigations have revealed that the compound exhibits excellent thermal stability, making it suitable for high-temperature chemical processes. Furthermore, its reactivity towards nucleophilic substitution reactions has been exploited in the synthesis of advanced materials.

In conclusion, 4-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-2-nitropyridine is a versatile and promising compound with applications spanning agrochemistry, pharmaceuticals, and materials science. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern chemistry.